![molecular formula C11H18O4 B2959855 3-[2-(2-Methoxyethoxy)ethyl]bicyclo[1.1.1]pentane-1-carboxylic acid CAS No. 2287285-25-8](/img/structure/B2959855.png)
3-[2-(2-Methoxyethoxy)ethyl]bicyclo[1.1.1]pentane-1-carboxylic acid
Overview
Description
3-[2-(2-Methoxyethoxy)ethyl]bicyclo[1.1.1]pentane-1-carboxylic acid is a bicyclic organic compound. Its molecular formula is C11H17NO4 . The structure consists of three rings, each containing four carbon atoms .
Synthesis Analysis
Several synthetic approaches have been explored for the preparation of this compound. Notably, a practical metal-free homolytic aromatic alkylation protocol has been developed, allowing the efficient synthesis of 3-(pyrazin-2-yl)bicyclo[1.1.1]pentane-1-carboxylic acid . This method provides a useful building block for medicinal chemistry applications .
Additionally, large-scale synthesis and modifications of bicyclo[1.1.1]pentane-1,3-dicarboxylic acid (BCP) have been achieved. A flow photochemical addition of propellane to diacetyl enabled the construction of the BCP core on a 1 kg scale within a single day. The subsequent haloform reaction afforded bicyclo[1.1.1]pentane-1,3-dicarboxylic acid in a multigram amount. Various BCP-containing building blocks, including alcohols, acids, amines, and fluoroborates, were also obtained for medicinal chemistry purposes .
Molecular Structure Analysis
The molecular structure of This compound consists of a bicyclo[1.1.1]pentane core with an additional ethoxyethyl group attached at one of the carbon atoms. The methoxyethoxy substituent contributes to its overall structure and properties .
Chemical Reactions Analysis
The compound can undergo various chemical reactions, including functional group transformations, esterification, and amidation. For example, a Curtius rearrangement of the acid precursor can yield fluorosubstituted amine derivatives .
Physical and Chemical Properties Analysis
Properties
IUPAC Name |
3-[2-(2-methoxyethoxy)ethyl]bicyclo[1.1.1]pentane-1-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18O4/c1-14-4-5-15-3-2-10-6-11(7-10,8-10)9(12)13/h2-8H2,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SLKLLYJUIBBRTN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOCCC12CC(C1)(C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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